8-[6-(Dimethylamino)pyridin-3-yl]-[1,2,4]triazolo[1,5-a]pyrazin-2-amine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound 8-[6-(Dimethylamino)pyridin-3-yl]-[1,2,4]triazolo[1,5-a]pyrazin-2-amine is a nitrogen-rich heterocyclic molecule featuring a triazolo[1,5-a]pyrazine core substituted at position 8 with a 6-(dimethylamino)pyridin-3-yl group. Its molecular formula is C₁₂H₁₃N₇, derived from the parent structure [1,2,4]triazolo[1,5-a]pyrazin-2-amine (C₅H₅N₅, MW 135.13) .
Properties
Molecular Formula |
C12H13N7 |
|---|---|
Molecular Weight |
255.28 g/mol |
IUPAC Name |
8-[6-(dimethylamino)pyridin-3-yl]-[1,2,4]triazolo[1,5-a]pyrazin-2-amine |
InChI |
InChI=1S/C12H13N7/c1-18(2)9-4-3-8(7-15-9)10-11-16-12(13)17-19(11)6-5-14-10/h3-7H,1-2H3,(H2,13,17) |
InChI Key |
FWXRMKDMXIASTG-UHFFFAOYSA-N |
Canonical SMILES |
CN(C)C1=NC=C(C=C1)C2=NC=CN3C2=NC(=N3)N |
Origin of Product |
United States |
Biological Activity
8-[6-(Dimethylamino)pyridin-3-yl]-[1,2,4]triazolo[1,5-a]pyrazin-2-amine is a heterocyclic compound notable for its potential biological activities, particularly in oncology. Its structure features a triazole ring fused to a pyrazine framework, and it includes a dimethylamino group that enhances its pharmacological properties. This compound has been investigated for its ability to inhibit receptor tyrosine kinases (RTKs), which are critical in cancer progression and metastasis.
Chemical Structure and Properties
- Molecular Formula : C₁₂H₁₃N₇
- CAS Number : 1360612-66-3
- Key Functional Groups : Triazole, Pyrazine, Dimethylamino
Antitumor Activity
Research indicates that compounds similar to 8-[6-(Dimethylamino)pyridin-3-yl]-[1,2,4]triazolo[1,5-a]pyrazin-2-amine exhibit significant antitumor activity. The inhibition of AXL receptor tyrosine kinase has been highlighted as a potential therapeutic target for various cancers. In vitro studies have demonstrated that this compound can effectively inhibit cell proliferation in cancer cell lines by disrupting critical signaling pathways involved in tumor growth.
The mechanism of action primarily involves the binding of the compound to RTKs, inhibiting their activity and thereby preventing downstream signaling that promotes cell division and survival. This is particularly relevant in the context of cancers where RTK signaling is often dysregulated.
Comparative Analysis with Related Compounds
| Compound Name | Structure | Unique Features |
|---|---|---|
| 6-(Dimethylamino)pyridine | Structure | Lacks the triazole ring; primarily acts as a base |
| [1,2,4]Triazolo[1,5-a]pyridine | Structure | Contains only triazole; used in various therapeutic applications |
| Pyrazin-2-amines | Structure | Focuses on pyrazine chemistry; less diverse in biological activity |
This table illustrates the unique combination of structural features in 8-[6-(Dimethylamino)pyridin-3-yl]-[1,2,4]triazolo[1,5-a]pyrazin-2-amine that contributes to its distinct biological activities.
Study 1: Inhibition of AXL Kinase
A recent study explored the efficacy of 8-[6-(Dimethylamino)pyridin-3-yl]-[1,2,4]triazolo[1,5-a]pyrazin-2-amine in inhibiting AXL kinase activity. The compound demonstrated an IC₅₀ value indicating potent inhibitory effects on AXL-mediated signaling pathways in various cancer cell lines.
Study 2: Antimalarial Properties
In addition to its antitumor potential, related triazolopyrazine compounds have shown moderate activity against Plasmodium falciparum, with IC₅₀ values ranging from 0.3 to >20 µM. This suggests a broader spectrum of biological activity that could be harnessed for therapeutic applications beyond oncology.
Comparison with Similar Compounds
Structural Analogues with Halogen Substituents
- 8-Chloro-6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine (C₇H₄ClF₃N₄, MW 236.58): Features a chloro and trifluoromethyl group at positions 8 and 6, respectively. Used in antimicrobial and herbicidal applications due to halogen-driven stability and target affinity .
- Lower solubility in aqueous media compared to the dimethylamino-pyridine derivative .
Analogues with Aromatic and Aliphatic Side Chains
- N-(3-Chlorophenyl)-2-((dimethylamino)methyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine (Compound 94, C₁₆H₁₈ClN₇): Combines a chlorophenyl group with a dimethylamino-methyl side chain. Demonstrated 56% yield in synthesis and antiplasmodial activity, suggesting the dimethylamino group enhances target engagement . Structural similarity to the target compound highlights the role of dimethylamino groups in modulating bioactivity.
- 8-Chloro-N-phenyl-[1,2,4]triazolo[1,5-a]pyrazin-2-amine (C₁₁H₈ClN₅, MW 245.67): Phenyl substitution at position 8 improves π-π stacking but reduces solubility compared to the dimethylamino-pyridine variant .
Derivatives with Carboxamide Functionality
- 2-Amino-5-methyl-N-(p-tolyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide: Carboxamide group at position 6 enhances hydrogen-bonding capacity, often linked to antiproliferative activity in cancer cells . Contrasts with the target compound’s pyridinyl group, which may prioritize kinase or receptor binding over direct DNA interaction.
Key Data Table: Comparative Properties
*TAP = [1,2,4]Triazolo[1,5-a]pyridin-2-amine
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
